5-Chloro-1-(phenylsulfonyl)-6-azaindole-2-carbaldehyde

Specification

• CAS No.: 1227267-20-0
• Molecular Formula: C14H9ClN2O3S
• Molecular Weight: 320.8 g/mol
• IUPAC Name: 1-(benzenesulfonyl)-5-chloropyrrolo[2,3-c]pyridine-2-carbaldehyde
• Standard InChI: InChI=1S/C14H9ClN2O3S/c15-14-7-10-6-11(9-18)17(13(10)8-16-14)21(19,20)12-4-2-1-3-5-12/h1-9H
• Standard InChI Key: NDEKHCIFFLDNCA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)N2C(=CC3=CC(=NC=C32)Cl)C=O

Introduction

Chemical Structure and Nomenclature

Core Structural Features

The compound’s structure comprises a pyrrolo[2,3-c]pyridine scaffold, a bicyclic system featuring a pyrrole ring fused to a pyridine ring. Key modifications include:

• A chloro substituent at the 5-position of the azaindole core, which enhances electrophilicity and influences intermolecular interactions.

• A phenylsulfonyl group at the 1-position, contributing to steric bulk and modulating solubility and metabolic stability.

• An aldehyde functional group at the 2-position, enabling participation in condensation reactions and serving as a handle for further derivatization.

The systematic IUPAC name, 1-(benzenesulfonyl)-5-chloropyrrolo[2,3-c]pyridine-2-carbaldehyde, reflects these substituents.

Comparative Analysis of Related Compounds

Distinguishing this compound from structurally similar derivatives is critical:

• 5-Chloro-1-(phenylsulfonyl)-6-azaindole (CAS 1204501-41-6): Lacks the aldehyde group, reducing its utility in nucleophilic addition reactions.

• 1-(Phenylsulfonyl)-6-azaindole-2-carbaldehyde (CAS 1227266-97-8): Absence of the chloro substituent diminishes its electrophilic character and potential bioactivity.

Physicochemical Properties

Molecular Characteristics

Property	Value
Molecular Formula	$\text{C}_{14}\text{H}_9\text{ClN}_2\text{O}_3\text{S}$
Molecular Weight	320.8 g/mol
Canonical SMILES	C1=CC=C(C=C1)S(=O)(=O)N2C(=CC3=CC(=NC=C32)Cl)C=O
Topological Polar Surface Area	96.6 Ų

The aldehyde group ($\text{-CHO}$) confers polarity, while the phenylsulfonyl moiety enhances lipophilicity, creating a balance that may influence membrane permeability in biological systems.

Synthesis and Manufacturing

Synthetic Routes

The synthesis involves multi-step organic reactions optimized for yield and purity:

• Azaindole Core Formation: Cyclization of pyridine derivatives with appropriate amines under catalytic conditions.

• Chlorination: Electrophilic aromatic substitution using chlorine gas or $\text{SOCl}_2$ at the 5-position.

• Sulfonylation: Reaction with phenylsulfonyl chloride in the presence of a base (e.g., $\text{Et}_3\text{N}$) to introduce the sulfonyl group.

• Aldehyde Introduction: Vilsmeier-Haack formylation using $\text{POCl}_3$ and DMF to install the aldehyde functionality.

Industrial-Scale Considerations

Key challenges include:

• Purification: Chromatographic techniques are often required to isolate the aldehyde-containing product from byproducts.

• Yield Optimization: Continuous flow reactors may improve efficiency in chlorination and sulfonylation steps.

Reactivity and Functionalization

Aldehyde Reactivity

The aldehyde group participates in:

• Nucleophilic Additions: Formation of imines with amines or hydrazones with hydrazines.

• Condensation Reactions: Knoevenagel or Aldol reactions to extend conjugation for optical applications.

Sulfonyl Group Stability

The phenylsulfonyl group is resistant to hydrolysis under acidic conditions but may undergo cleavage under strong reducing agents (e.g., $\text{LiAlH}_4$).

Research Gaps and Future Directions

Priority Investigations

• In Vitro Screening: Evaluate potency against cancer cell lines (e.g., MCF-7, A549) and microbial strains.

• SAR Studies: Modify the aldehyde group to assess its role in bioactivity and toxicity.

Computational Modeling

Docking studies could predict binding affinities for kinases or PDEs, guiding synthetic efforts toward high-value targets.